Cas no 64929-85-7 (3-Propoxyprop-2-enenitrile)

• Product Name: 3-Propoxyprop-2-enenitrile
• CAS No: 64929-85-7
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 2793065
• PubChem ID: 54024858
• Update Time: 2025-04-21

3-Propoxyprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID20708475
• 3-PROPOXYPROP-2-ENENITRILE
• 64929-85-7
• 3-Propoxyprop-2-enenitrile

• Inchi： 1S/C6H9NO/c1-2-5-8-6-3-4-7/h3,6H,2,5H2,1H3
• InChI Key： LBLTWXAKZNCZLY-UHFFFAOYSA-N
• SMILES： O(C=CC#N)CCC

Computed Properties

• Exact Mass: 111.068413911Da
• Monoisotopic Mass: 111.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 33Ų